Cas no 198211-13-1 (tert-butyl N-(3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)carbamate)

Technical Introduction: Tert-butyl N-(3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)carbamate is a bicyclic carbamate derivative featuring a rigid 3-oxa-9-azabicyclo[3.3.1]nonane scaffold. This compound is valued for its structural complexity, which imparts stability and stereochemical control in synthetic applications. The tert-butyloxycarbonyl (Boc) protecting group enhances its utility in peptide and heterocycle synthesis, offering selective deprotection under mild acidic conditions. Its fused ring system serves as a versatile intermediate in medicinal chemistry, particularly for designing bioactive molecules with constrained geometries. The compound’s well-defined reactivity and compatibility with diverse reaction conditions make it a reliable building block for pharmaceutical and agrochemical research.
tert-butyl N-(3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)carbamate structure
198211-13-1 structure
Product Name:tert-butyl N-(3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)carbamate
CAS No:198211-13-1
MF:C12H22N2O3
MW:242.314683437347
MDL:MFCD28656712
CID:3039290
PubChem ID:69210205
Update Time:2025-06-08

tert-butyl N-(3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-oxa-9-azabicyclo[3.3.1]nonan-7-ylcarbamate
    • N-3-OXA-9-AZABICYCLO[3.3.1]NON-7-YL-CARBAMIC ACID 1,1-DIMETHYLETHYL ESTER
    • Carbamic acid, N-3-oxa-9-azabicyclo[3.3.1]non-7-yl-, 1,1-dimethylethyl ester
    • tert-butyl N-(3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)carbamate
    • CS-0058652
    • MFCD28100840
    • (3-oxa-9-aza-bicyclo[3.3.1]non-7-yl)-carbamic acid tert-butyl ester
    • TERT-BUTYL N-{3-OXA-9-AZABICYCLO[3.3.1]NONAN-7-YL}CARBAMATE
    • AS-53194
    • SY233834
    • endo-N-Boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-amine
    • N-Boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-amine
    • AKOS025289611
    • 198211-13-1
    • DB-159966
    • SY261320
    • 7-(Boc-amino)-3-oxa-9-azabicyclo[3.3.1]nonane
    • tert-Butyl3-oxa-9-azabicyclo[3.3.1]nonan-7-ylcarbamate
    • SY233941
    • SB10972
    • exo-7-(Boc-amino)-3-oxa-9-azabicyclo[3.3.1]nonane
    • MFCD28656712
    • tert-butyl (3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)carbamate
    • SCHEMBL4836104
    • P16182
    • MFCD28100839
    • SB10971
    • endo-7-(Boc-amino)-3-oxa-9-azabicyclo[3.3.1]nonane
    • PJGMDHUHBZCJMI-UHFFFAOYSA-N
    • MDL： MFCD28656712
    • Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(15)14-8-4-9-6-16-7-10(5-8)13-9/h8-10,13H,4-7H2,1-3H3,(H,14,15)
    • InChI Key： PJGMDHUHBZCJMI-UHFFFAOYSA-N
    • SMILES： O1CC2CC(CC(C1)N2)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 242.16304257g/mol
  • Monoisotopic Mass: 242.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 59.6Ų

tert-butyl N-(3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM294678-1g
tert-Butyl 3-oxa-9-azabicyclo[3.3.1]nonan-7-ylcarbamate
 198211-13-1 95%
1g
 $1808 2021-06-15
Chemenu
CM294678-1g
tert-Butyl 3-oxa-9-azabicyclo[3.3.1]nonan-7-ylcarbamate
 198211-13-1 95%+
1g
 $*** 2023-03-29
Alichem
A449039739-100mg
tert-Butyl 3-oxa-9-azabicyclo[3.3.1]nonan-7-ylcarbamate
 198211-13-1 95%
100mg
 $531.30 2023-09-02
Alichem
A449039739-250mg
tert-Butyl 3-oxa-9-azabicyclo[3.3.1]nonan-7-ylcarbamate
 198211-13-1 95%
250mg
 $827.11 2023-09-02
Alichem
A449039739-1g
tert-Butyl 3-oxa-9-azabicyclo[3.3.1]nonan-7-ylcarbamate
 198211-13-1 95%
1g
 $1953.34 2023-09-02
eNovation Chemicals LLC
D496156-100mg
tert-butyl N-(3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)carbamate
 198211-13-1 99%
100mg
 $250 2024-05-23
eNovation Chemicals LLC
D496156-250MG
tert-butyl N-(3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)carbamate
 198211-13-1 99%
250mg
 $385 2024-05-23
eNovation Chemicals LLC
D496156-500MG
tert-butyl N-(3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)carbamate
 198211-13-1 99%
500mg
 $640 2024-05-23
eNovation Chemicals LLC
D496156-1G
tert-butyl N-(3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)carbamate
 198211-13-1 99%
1g
 $960 2024-05-23
eNovation Chemicals LLC
D496156-5G
tert-butyl N-(3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)carbamate
 198211-13-1 99%
5g
 $2890 2024-05-23

tert-butyl N-(3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)carbamate Related Literature

198211-13-1 (tert-butyl N-(3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)carbamate) Related Products

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent